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Compound of Interest

Compound Name: 1-Methylicyclohexanecarbaldehyde

Cat. No.: B1312212

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and associated
hazards of 1-Methylcyclohexanecarbaldehyde. The information is compiled from available
safety data sheets, toxicological databases, and scientific literature, with a focus on providing

guantitative data, experimental insights, and an understanding of its potential toxicological
mechanisms.

Chemical and Physical Properties

1-Methylcyclohexanecarbaldehyde is a flammable liquid and vapor. Key physical and
chemical properties are summarized below.
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Property Value

Molecular Formula CsH140

Molecular Weight 126.20 g/mol

CAS Number 6140-64-3
Appearance Colorless liquid
Boiling Point Not explicitly found
Flash Point Not explicitly found
Solubility Not explicitly found

Hazard Identification and GHS Classification

1-Methylcyclohexanecarbaldehyde is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are summarized in the table below.

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids 3
vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3

tract irritation)

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:
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Toxicological Data

Quantitative toxicological data for 1-Methylcyclohexanecarbaldehyde is limited. The following
data has been estimated based on read-across from a structurally similar substance.[1]

Endpoint Species Route Value Classification
LDso Rat Oral 790 mg/kg Category 4
LDso Rabbit (male) Dermal 720 mg/kg Category 3
LDso Rabbit (female) Dermal 830 mg/kg Category 3

No deaths at
LCso Rat Inhalation saturated vapor -

concentration

Experimental Protocols for Hazard Evaluation

Detailed experimental protocols for the toxicological evaluation of chemicals like 1-
Methylcyclohexanecarbaldehyde are outlined in internationally recognized guidelines, such
as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity (LDso) of a substance.

Animal Survives |—>| Dose next animal at a higher fixed dose
Animal Dies |—>

Stop test and estimate LD50

Yes
Start: Dose single animal Observe for 48 hours @
No

Dose next animal at a lower fixed dose
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Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow (OECD 423)

Methodology:

Animal Selection: Healthy, young adult rats of a single sex are used.

» Dosing: A single animal is dosed with the test substance at one of the defined starting dose
levels (e.g., 300 mg/kg).

e Observation: The animal is observed for signs of toxicity and mortality over a 48-hour period.

e Sequential Dosing: Based on the outcome, the next animal is dosed at a higher or lower
fixed dose level.

o Data Analysis: The LDso is estimated based on the mortality outcomes at different dose
levels.

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This test evaluates the potential of a substance to cause skin irritation or corrosion.
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Prepare animal skin (shave)

Apply 0.5 mL of substance to a 6 cm? area

'

Cover with a semi-occlusive patch for 4 hours

'

Remove patch and wash skin

'

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

Classify based on severity and reversibility of skin reactions

Click to download full resolution via product page
Dermal Irritation/Corrosion Test Workflow (OECD 404)
Methodology:
* Animal Selection: Healthy, young adult albino rabbits are typically used.

o Application: The fur is clipped from the dorsal area of the trunk. 0.5 mL of the test substance
is applied to a small area of skin (approximately 6 cm?) and covered with a gauze patch and
semi-occlusive dressing.

o Exposure: The patch is left in place for 4 hours.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1312212?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Observation: After patch removal, the skin is observed for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours. The reactions are scored according to a standardized
scale.

+ Classification: The substance is classified based on the mean scores for erythema and
edema.

Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This test assesses the potential of a substance to cause eye irritation or damage.

Instill 0.1 mL of substance into the conjunctival sac of one eye

Observe and score for corneal opacity, iritis, and conjunctival redness and chemosis at 1, 24, 48, and 72 hours

Classify based on severity and reversibility of eye lesions

Click to download full resolution via product page

Eye Irritation/Corrosion Test Workflow (OECD 405)
Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.

o Application: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye. The other eye serves as a control.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. Lesions of
the cornea, iris, and conjunctiva are scored.
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» Classification: The substance is classified based on the severity and reversibility of the

observed eye lesions.

Potential Mechanisms of Toxicity

The toxicity of aldehydes, including 1-Methylcyclohexanecarbaldehyde, is often attributed to

their electrophilic nature.
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General Mechanism of Aldehyde Toxicity

The aldehyde functional group can react with nucleophilic groups in biological macromolecules,
such as the sulfhydryl group of cysteine and the amino group of lysine in proteins. This
covalent modification can lead to:

» Protein Dysfunction: Alteration of protein structure and function, which can disrupt normal
cellular processes.

o Oxidative Stress: Depletion of cellular antioxidants, such as glutathione, leading to an
imbalance in the cellular redox state and subsequent oxidative damage.

o Inflammatory Response: Cellular damage can trigger the release of pro-inflammatory
mediators, leading to irritation.

Toxicokinetics (Absorption, Distribution,
Metabolism, and Excretion)

Specific toxicokinetic data for 1-Methylcyclohexanecarbaldehyde are not readily available.
However, based on its chemical structure, some general predictions can be made. As a
relatively small, lipophilic molecule, it is likely to be absorbed through the skin and following oral
ingestion and inhalation.

Metabolism is expected to proceed via oxidation of the aldehyde group to a carboxylic acid,
followed by potential conjugation reactions to facilitate excretion. The methylcyclohexane ring
may also undergo hydroxylation.

Precautionary Measures and First Aid

Given the hazardous nature of 1-Methylcyclohexanecarbaldehyde, appropriate safety
precautions should be taken when handling this chemical.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.
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» Use explosion-proof equipment.

o Keep away from heat, sparks, and open flames.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing.

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
organic vapor cartridge.

First Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

o Skin Contact: Immediately remove contaminated clothing. Wash skin with soap and plenty of
water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Conclusion

1-Methylcyclohexanecarbaldehyde is a flammable liquid that is harmful if swallowed and
causes skin, eye, and respiratory irritation. While specific quantitative toxicity data is limited,
read-across data suggests moderate acute toxicity. The primary mechanism of toxicity is likely
related to its electrophilic nature, leading to interaction with biological macromolecules. Strict
adherence to safety precautions, including the use of appropriate personal protective
equipment and engineering controls, is essential when handling this compound to minimize the
risk of exposure and adverse health effects. Further research is needed to fully characterize its
toxicological profile and metabolic fate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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